3-Cyclopropyl-1,4-dimethyl-1H-pyrazol-5-amine

Specification

• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 5-cyclopropyl-2,4-dimethylpyrazol-3-amine
• Standard InChI: InChI=1S/C8H13N3/c1-5-7(6-3-4-6)10-11(2)8(5)9/h6H,3-4,9H2,1-2H3
• Standard InChI Key: UQTFPYXZPRAVDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C2CC2)C)N

Introduction

Chemical Structure and Physicochemical Properties

Physical and Chemical Properties

Key physicochemical properties, as reported by AstaTech, include:

Property	Value
Molecular Formula	$\text{C}_8\text{H}_{13}\text{N}_3$
Molecular Weight	151.21 g/mol
Purity	95%
Storage Conditions	2–8°C
Hazard Statements	H302, H315, H319, H335

The compound’s solubility profile suggests moderate polarity, with likely solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its melting and boiling points remain unspecified in available literature.

Synthesis and Industrial Production

Industrial Manufacturing

Industrial production scales laboratory methods using continuous flow reactors to improve efficiency. Key considerations include:

• Cost-Effectiveness: Sourcing low-cost precursors like cyclopropane derivatives.

• Environmental Impact: Minimizing waste through solvent recycling and catalytic processes.

• Quality Control: HPLC and NMR analyses ensure ≥95% purity, as specified in commercial catalogs.

Future Directions and Research Opportunities

Pharmacological Studies

Priority areas include:

• In Vivo Toxicity Testing: Acute and chronic toxicity profiles in model organisms.

• Mechanistic Studies: Target identification via proteomics or CRISPR screening.

• Structure-Activity Relationship (SAR) Analysis: Modifying the cyclopropyl or methyl groups to optimize potency.

Industrial Applications

Beyond pharmaceuticals, the compound’s stability and reactivity make it a candidate for:

• Agrochemicals: Herbicides or fungicides targeting plant pathogens.

• Materials Science: Monomers for thermally stable polymers.